Cas no 30093-39-1 (Acenaphthylene,1-bromo-1,2-dihydro-5-nitro-)

• Product Name: Acenaphthylene,1-bromo-1,2-dihydro-5-nitro-
• CAS No: 30093-39-1
• MF: C₁₂H₈BrNO₂
• MW: 278.101422309875
• CID: 313130
• PubChem ID: 286379
• Update Time: 2025-04-19

Acenaphthylene,1-bromo-1,2-dihydro-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Acenaphthylene,1-bromo-1,2-dihydro-5-nitro-
• 1-bromo-5-nitro-1,2-dihydroacenaphthylene
• 1-Brom-5-nitroacenaphthen
• 1-Brom-5-nitro-acenaphthen
• 1-bromo-5-nitro-acenaphthene
• AC1L6536
• AC1Q20I3
• AG-J-34016
• AR-1C2021
• CTK4G4412
• NSC144464
• Acenaphthene,1-bromo-5-nitro- (7CI,8CI)
• NSC 144464
• DTXSID90301578
• NSC-144464
• 30093-39-1

• Inchi： 1S/C12H8BrNO2/c13-10-6-7-4-5-11(14(15)16)9-3-1-2-8(10)12(7)9/h1-5,10H,6H2
• InChI Key： HDXAJKOVFKOTMG-UHFFFAOYSA-N
• SMILES： BrC1C2C=CC=C3C(=CC=C(C1)C=23)[N+](=O)[O-]

Computed Properties

• Exact Mass: 276.97384
• Monoisotopic Mass: 276.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Nitronaphthalenes